Cas no 1870018-67-9 (1-(pyrazin-2-yl)cyclopentane-1-carbonitrile)

• Product Name: 1-(pyrazin-2-yl)cyclopentane-1-carbonitrile
• CAS No: 1870018-67-9
• CID: 4625885
• Update Time: 2025-05-23

1-(pyrazin-2-yl)cyclopentane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(pyrazin-2-yl)cyclopentane-1-carbonitrile

Additional information on 1-(pyrazin-2-yl)cyclopentane-1-carbonitrile

1-(Pyrazin-2-yl)cyclopentane-1-carbonitrile: A Comprehensive Overview

The compound 1-(pyrazin-2-yl)cyclopentane-1-carbonitrile, identified by the CAS number 1870018-67-9, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazine ring with a cyclopentane moiety and a nitrile group, creating a versatile platform for further chemical modifications and applications.

The synthesis of 1-(pyrazin-2-yl)cyclopentane-1-carbonitrile has been extensively studied, with researchers focusing on optimizing reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing the environmental footprint of the production process while maintaining the quality of the final product.

In terms of chemical properties, this compound exhibits interesting behavior in both solution and solid-state studies. Its electronic structure, influenced by the conjugation between the pyrazine ring and the nitrile group, makes it a promising candidate for applications in organic electronics and optoelectronics. For instance, studies have shown that 1-(pyrazin-2-yl)cyclopentane-1-carbonitrile can be incorporated into organic light-emitting diodes (OLEDs) to enhance their efficiency and stability.

The biological activity of this compound has also been explored, particularly in the context of drug discovery. Research indicates that it may possess potential as a lead compound for developing new therapeutic agents due to its ability to interact with specific biological targets. However, further studies are required to fully understand its pharmacokinetics and toxicity profile.

From an environmental perspective, the degradation pathways of 1-(pyrazin-2-yl)cyclopentane-1-carbonitrile have been investigated under various conditions, including photolysis and biodegradation. These studies are crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 1-(pyrazin-2-yl)cyclopentane-1-carbonitrile represents a valuable addition to the arsenal of advanced materials available to chemists today. Its versatile structure, coupled with recent research findings, positions it as a key player in advancing technologies across multiple disciplines.